Cas no 95311-94-7 (Lucidenic acid A)

Lucidenic acid A Properties

Names and Identifiers

• Chol-8-en-24-oic acid,7-hydroxy-4,4,14-trimethyl-3,11,15-trioxo-, (5a,7b)-
• Lucidenic acid A
• Ganoderic acid A
• (+)-Lucidenic acid A
• Lucidenic acid α
• Lucidenic-acid-A
• Lucideric acid A
• (5alpha,7beta)-7-Hydroxy-4,4,14-trimethyl-3,11,15-trioxo-chol-8-en-24-oic acid
• BDBM50356926
• (5α,7β)-7-Hydroxy-4,4,14-trimethyl-3,11,15-trioxochol-8-en-24-oic acid (ACI)
• +Expand

• InChIKey： INIPQDKLXQHEAJ-NCQSLMINSA-N
• Inchi： 1S/C27H38O6/c1-14(7-8-21(32)33)15-11-20(31)27(6)23-16(28)12-18-24(2,3)19(30)9-10-25(18,4)22(23)17(29)13-26(15,27)5/h14-16,18,28H,7-13H2,1-6H3,(H,32,33)/t14-,15-,16+,18+,25+,26-,27+/m1/s1
• SMILES： C[C@@]12C(=O)C[C@H]([C@H](C)CCC(=O)O)[C@@]1(C)CC(=O)C1[C@]3(CCC(=O)C(C)(C)[C@@H]3C[C@@H](C2=1)O)C

Computed Properties

• Exact Mass: 458.266839g/mol
• Surface Charge: 0
• XLogP3: 2.1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 458.266839g/mol
• Monoisotopic Mass: 458.266839g/mol
• Topological Polar Surface Area: 109Ų
• Heavy Atom Count: 33
• Complexity: 975
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 458.6

Experimental Properties

• LogP: 4.13450
• PSA: 108.74000
• Solubility: Almost insoluble (0.055 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Triterpenoids